7-(4-acetylpiperazin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-N-(pyridin-3-yl)-1,4-dihydroquinoline-3-carboxamide

• IUPAC Name: 7-(4-acetylpiperazin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-N-pyridin-3-ylquinoline-3-carboxamide
• InChI: InChI=1S/C24H24FN5O3/c1-15(31)28-7-9-29(10-8-28)22-12-21-18(11-20(22)25)23(32)19(14-30(21)17-4-5-17)24(33)27-16-3-2-6-26-13-16/h2-3,6,11-14,17H,4-5,7-10H2,1H3,(H,27,33)
• InChI Key: VZZIMXZKTDQZQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C(C=C3C(=C2)N(C=C(C3=O)C(=O)NC4=CN=CC=C4)C5CC5)F
• Molecular Formula: C24H24FN5O3
• Molecular Weight: 449.5 g/mol
• CAS No.: 951930-02-2

Description

The compound 7-(4-acetylpiperazin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-N-(pyridin-3-yl)-1,4-dihydroquinoline-3-carboxamide is a fluoroquinolone derivative characterized by:

• Cyclopropyl group at position 1, enhancing bacterial DNA gyrase/topoisomerase IV binding .
• Fluorine at position 6, improving pharmacokinetics and antimicrobial activity .
• 4-Acetylpiperazinyl moiety at position 7, modulating solubility and target affinity.

Synthesis involves coupling a precursor (e.g., amine 4) with acetylpiperazine derivatives in a DCM/EtOH solvent system under argon, followed by purification via silica gel chromatography .

Mechanism of Action

Based on its structural features, it seems to contain an indole nucleus , which is found in many bioactive compounds. Indole derivatives have been shown to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities . They bind with high affinity to multiple receptors, which could be helpful in developing new useful derivatives .

It’s also worth noting that the compound’s structure suggests it might be a derivative of 1,2,4-triazolo , which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine . These compounds have been found to have diverse pharmacological activities and can make specific interactions with different target receptors .

Biological Activity

The compound 7-(4-acetylpiperazin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-N-(pyridin-3-yl)-1,4-dihydroquinoline-3-carboxamide is a derivative of the fluoroquinolone class, which has garnered attention due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the synthesis, characterization, and biological evaluation of this compound and its analogues.

The molecular formula of the compound is $C_{19}H_{20}FN_{3}O_{4}$ with a molecular weight of approximately 373.38 g/mol. The structure features a cyclopropyl group and a fluorine atom, which are significant for its biological activity.

Synthesis

The synthesis of this compound involves the reaction of various piperazine derivatives with cyclopropyl and fluorinated quinolone precursors. The synthetic pathway typically includes:

• Formation of the piperazine ring through acylation.
• Cyclization to form the quinolone core.
• Fluorination at the 6-position to enhance antibacterial properties.

Antimicrobial Activity

In vitro studies have demonstrated that this compound exhibits significant antimicrobial activity against various bacterial strains, including Mycobacterium tuberculosis and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values indicate potent activity:

Bacterial Strain	MIC (μM)
Mycobacterium tuberculosis	7.32 - 136.10
Staphylococcus aureus	0.44 - 34.02
Escherichia coli	0.80 - 34.02

Notably, one study identified a specific analogue with an MIC of 0.44 μM against S. aureus, highlighting its potential as an effective antimicrobial agent .

Cytotoxicity Studies

Cytotoxicity assays conducted on various human cell lines revealed that while some derivatives displayed cytotoxic effects, others maintained selectivity towards bacterial cells without significantly affecting human cells. This selectivity is crucial for developing therapeutic agents with fewer side effects .

The proposed mechanism of action for this compound involves the inhibition of bacterial DNA gyrase, an essential enzyme for DNA replication in bacteria. Docking studies suggest that the compound binds effectively to the active site of DNA gyrase, disrupting its function and leading to bacterial cell death .

Case Studies

• Antitubercular Activity : A series of compounds including the target molecule were tested against Mycobacterium tuberculosis, showing promising results that warrant further exploration in clinical settings .
• Anticancer Potential : Preliminary studies suggest that certain derivatives may also exhibit anticancer properties, although more extensive testing is required to confirm these effects .

Scientific Research Applications

Antimicrobial Properties

Research indicates that compounds similar to 7-(4-acetylpiperazin-1-yl)-1-cyclopropyl-6-fluoro-4-oxo-N-(pyridin-3-yl)-1,4-dihydroquinoline-3-carboxamide exhibit significant antimicrobial activity. A study evaluated a series of related compounds for their in vitro activity against Mycobacterium tuberculosis and various bacterial strains, showing minimum inhibitory concentration (MIC) values ranging from 0.44 to 136.10 μM against Mycobacterium tuberculosis H37Rv and Staphylococcus aureus ATCC 29213 .

Anticancer Activity

The compound has also been assessed for its anticancer properties. In vitro studies have demonstrated that derivatives of this compound can inhibit cancer cell proliferation in various cell lines, including MCF-7 (breast cancer) and HCT116 (colon cancer) cells. The cytotoxicity was measured using IC50 values, with some derivatives exhibiting potent activity comparable to established chemotherapeutics .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is vital for optimizing the efficacy of this compound. Modifications to the piperazine ring and the introduction of different substituents on the quinoline scaffold can significantly influence biological activity. For instance, variations in substituents at the 7-position have been shown to affect both antibacterial and anticancer activities .

Case Study 1: Antitubercular Activity

A series of synthesized analogues were tested for their antitubercular properties. Among them, one compound demonstrated an MIC of 0.44 μM against Mycobacterium tuberculosis, indicating a promising candidate for further development as an antitubercular agent .

Case Study 2: Anticancer Efficacy

In a comparative study involving multiple derivatives of quinoline-based compounds, several exhibited IC50 values below 10 μg/mL against MCF-7 cells, highlighting their potential as effective anticancer agents . The mechanism of action was explored through molecular docking studies, revealing interactions with key targets involved in cancer cell proliferation.

Comparison with Similar Compounds

Substituent Variations at Position 7

The 7-position piperazinyl/acetylpiperazinyl group is critical for activity. Key analogs include:

Compound Name	7-Substituent	R Group at Position 3	Molecular Formula	Molar Mass (g/mol)	Source
Target Compound	4-Acetylpiperazin-1-yl	N-(Pyridin-3-yl)carboxamide	C₂₄H₂₅FN₆O₃	488.50	-
1-Cyclopropyl-6-fluoro-7-(4-nitroso-piperazin-1-yl)-4-oxo-...-3-carboxylic acid	4-Nitroso-piperazin-1-yl	Carboxylic acid	C₂₀H₂₁FN₅O₅	430.41
1-Ethyl-6-fluoro-7-(4-formyl-piperazin-1-yl)-4-oxo-...-3-carboxylic acid	4-Formyl-piperazin-1-yl	Carboxylic acid	C₁₈H₂₁FN₄O₄	392.38
6-Fluoro-7-(4-methylpiperazin-1-yl)-4-oxo-...-3-carboxylic acid	4-Methylpiperazin-1-yl	Carboxylic acid	C₁₆H₁₉FN₄O₃	350.35
1-Cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxo-...-3-carboxylic acid	4-Ethylpiperazin-1-yl	Carboxylic acid	C₂₀H₂₁F₄N₃O₃	427.39

Key Observations :

• Acetylpiperazinyl (target) vs. nitroso/formyl/methyl/ethyl-piperazinyl : Acetyl groups may reduce basicity, improving membrane penetration vs. nitroso (electron-withdrawing) or ethyl (bulkier) groups .
• Carboxamide (target) vs. carboxylic acid : Carboxamide derivatives generally exhibit enhanced oral absorption and reduced plasma protein binding .

Substituent Variations at Position 1 and 8

Compound Name	1-Substituent	8-Substituent	Biological Implications	Source
Target Compound	Cyclopropyl	H	Broad-spectrum activity	-
1-Ethyl-6-fluoro-7-(piperazin-1-yl)-4-oxo-...-3-carboxylic acid	Ethyl	H	Reduced Gram-positive coverage vs. cyclopropyl
1-Cyclopropyl-7-(4-ethylpiperazin-1-yl)-6-fluoro-4-oxo-8-(trifluoromethyl)...	Cyclopropyl	Trifluoromethyl	Increased lipophilicity and potency

Key Observations :

• Cyclopropyl at position 1 (target) offers superior Gram-negative activity compared to ethyl .
• Trifluoromethyl at position 8 (analog) enhances lipophilicity but may increase toxicity risks .

Research Findings and Implications

• Structural Flexibility : The acetylpiperazinyl-carboxamide combination in the target compound balances solubility and target affinity, outperforming carboxylic acid analogs in preclinical models .
• Synthetic Challenges: Impurities like 1-ethyl-6-fluoro-7-(piperazin-1-yl)quinolin-4(1H)-one highlight the need for rigorous purification to avoid reduced efficacy .
• Patent Landscape : Derivatives with morpholinyl or benzhydrylpropyl groups (e.g., from EP2644596A1) show narrower spectra, favoring the target compound’s broader applicability .

Q & A

Q. How can synthetic routes for this compound be optimized to improve yield and purity?

Methodological Answer:

• Optimize reaction conditions (e.g., temperature, solvent, catalyst) based on analogous syntheses. For example, iridium-catalyzed amination at 80°C in DME achieved 90% yield for a structurally similar quinoline derivative .
• Use high-throughput screening to identify ideal stoichiometric ratios of intermediates like 1-cyclopropyl-6-fluoro-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylate.
• Monitor reactions via TLC and purify intermediates using column chromatography to reduce byproduct formation .

Q. What analytical techniques are critical for confirming the compound’s structural integrity?

Methodological Answer:

• NMR Spectroscopy : Assign peaks for the cyclopropyl group (δ ~1.0–1.5 ppm), fluoroquinolone core (δ ~8.6 ppm for C2-H), and acetylpiperazine moiety (δ ~2.1 ppm for CH3CO) .
• Mass Spectrometry (MS) : Confirm molecular ion peaks (e.g., [M+H]+) and compare with theoretical values. For example, a related compound showed m/z 513 (M+H)+ via ESI-MS .
• X-ray Crystallography : Resolve crystal packing and hydrogen-bonding patterns, as demonstrated for the nitroso-piperazine analog (R factor = 0.067) .

Advanced Research Questions

Q. How can researchers resolve contradictions between spectroscopic data and computational modeling results?

Methodological Answer:

• Perform dynamic NMR experiments to detect conformational flexibility in the piperazine ring, which may explain discrepancies in chemical shift assignments .
• Validate computational models (e.g., DFT) against experimental crystal structures. For example, the triclinic crystal system (space group P1, a = 9.8901 Å) of a related salt confirmed steric effects from the cyclopropyl group .
• Cross-reference IR spectra to verify functional groups (e.g., C=O stretch at ~1700 cm⁻¹) .

Q. What strategies are effective for impurity profiling during scale-up synthesis?

Methodological Answer:

• Use HPLC-MS to detect desfluoro impurities (e.g., 1-cyclopropyl-4-oxo-7-(piperazin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid) and ethylenediamine byproducts .
• Compare retention times with pharmacopeial reference standards (e.g., EP Impurity B, CAS 93107-11-0) .
• Quantify impurities via calibration curves and adjust reaction pH (<6.0) to minimize hydrolysis of the acetylpiperazine group .

Q. How do structural modifications to the piperazine ring affect antibacterial activity?

Methodological Answer:

• Synthesize analogs with substituted piperazines (e.g., nitroso, allyl, or benzodioxolyl groups) and evaluate minimum inhibitory concentrations (MICs) against Gram-negative pathogens .
• Use molecular docking to assess interactions with DNA gyrase. The acetyl group may enhance lipophilicity, improving membrane penetration .
• Compare with clinical analogs like clinafloxacin (8-chloro derivative), which showed enhanced potency due to halogen substitution .

Q. What crystallization strategies ensure isolation of the desired polymorph?

Methodological Answer:

• Screen solvents (e.g., DME, ethanol) and cooling rates to favor the thermodynamically stable polymorph. For example, slow evaporation from ethanol yielded single crystals suitable for X-ray analysis .
• Characterize polymorphs via XRPD and DSC to identify melting points and enthalpy changes. A related compound exhibited a melting point of 74–77°C .
• Use seed crystals of the target polymorph to suppress nucleation of alternative forms .